Cas no 1806281-55-9 (Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate
• CAS No: 1806281-55-9
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 5001265
• Update Time: 2025-05-19

Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO2/c1-3-18-11(17)9-7(2)4-5-8(6-16)10(9)12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： ITHJIRQDOHHCFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate

Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate (CAS No. 1806281-55-9): A Comprehensive Overview

Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate (CAS No. 1806281-55-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure, incorporating a cyano group, a methyl group, and a trifluoromethyl group, endows it with distinct chemical properties that make it valuable for multiple applications.

The Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate molecule is derived from benzoic acid and undergoes a series of functional group transformations to achieve its final configuration. The presence of the cyano group at the third position and the trifluoromethyl group at the second position enhances its reactivity and stability, making it an ideal intermediate in organic synthesis. The ethyl ester moiety further contributes to its versatility, allowing for easy modifications and derivations.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity. The Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate has been extensively studied for its potential applications in drug discovery and development. Its structural features make it a promising candidate for synthesizing molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged its chemical framework to design derivatives with improved pharmacokinetic profiles and target specificity.

One of the most notable applications of Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in various cellular processes, including signal transduction and cell division. Inhibiting these enzymes has been shown to be effective in treating several types of cancer and inflammatory diseases. The compound's ability to serve as a precursor for kinase inhibitors has made it a valuable asset in medicinal chemistry research.

Moreover, the trifluoromethyl group in the Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate molecule contributes to its lipophilicity, which is a critical factor in drug design. Lipophilic compounds often exhibit better membrane permeability, leading to improved bioavailability. This property has been exploited in the development of novel therapeutic agents that require efficient absorption and distribution within the body.

Recent studies have also highlighted the role of Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate in agrochemical applications. Its derivatives have shown potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants. The cyano group, in particular, contributes to its herbicidal activity by disrupting photosynthesis and respiration processes. This has opened up new avenues for developing environmentally friendly crop protection agents.

The synthesis of Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements of pharmaceutical and agrochemical industries.

In conclusion, Ethyl 3-cyano-6-methyl-2-(trifluoromethyl)benzoate (CAS No. 1806281-55-9) is a versatile compound with significant potential in various fields of research and application. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with therapeutic and agricultural benefits. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is undeniable.